1-(2-Hydroxy-4-isobutoxyphenyl)-3-(pyridin-2-yl)propan-1-one

• CAS No.: 1190230-47-7
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 1-[2-hydroxy-4-(2-methylpropoxy)phenyl]-3-pyridin-2-ylpropan-1-one
• InChI: InChI=1S/C18H21NO3/c1-13(2)12-22-15-7-8-16(18(21)11-15)17(20)9-6-14-5-3-4-10-19-14/h3-5,7-8,10-11,13,21H,6,9,12H2,1-2H3
• InChI Key: ANKJXSOMEJINDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC(=C(C=C1)C(=O)CCC2=CC=CC=N2)O
• physical_description: Cream or off white coloured solid; sweet savoury aroma
• solubility: Slightly soluble in water; Soluble (in ethanol)

Description

1-(2-Hydroxy-4-isobutoxyphenyl)-3-(pyridin-2-yl)propan-1-one is a useful research compound. Its molecular formula is C18H21NO3 and its molecular weight is 299.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 200 mL round-bottomed flask, (E)-1-(2-hydroxy-4-isobutoxyphenyl)-3-(pyridin-2-yl)prop-2-en-1-one (1.08 g, 3.63 mmol) and 80 mg of 10% Pd/C was mixed together in wet EtOAc (50 ml). Hydrogenation was conducted at atmospheric pressure room temperature until the starting material was gone. The catalyst was filtered and the crude was purified by chromatography on silica gel (25% EtOAc/hexane) to provide 0.92 g of final compound (82%) as off white solid.